Cas no 2229556-29-8 (4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one)

• Product Name: 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one
• CAS No: 2229556-29-8
• MF: C₆H₉N₅O₂
• MW: 183.167959928513
• CID: 6420227
• PubChem ID: 165971636
• Update Time: 2025-06-13

4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one
• 2229556-29-8
• EN300-1733047
• 4-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C6H9N5O2/c12-6-8-5(3-13-6)1-2-11-4-7-9-10-11/h4-5H,1-3H2,(H,8,12)
• InChI Key： KHRDRUFOIRFRHF-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)CCN1C=NN=N1)=O

Computed Properties

• Exact Mass: 183.07562455g/mol
• Monoisotopic Mass: 183.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.9Ų

Additional information on 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one

Comprehensive Overview of 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one (CAS No. 2229556-29-8)

The compound 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one (CAS No. 2229556-29-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both tetrazole and oxazolidinone moieties in its framework makes it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids, which enhances its utility in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in synthetic methodologies and computational chemistry. 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one exemplifies this trend, as its synthesis often involves click chemistry or multicomponent reactions, which are highly efficient and environmentally friendly. These methods align with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

The pharmacological potential of CAS No. 2229556-29-8 is another area of intense exploration. Preliminary studies suggest that its tetrazole ring may confer antimicrobial or anti-inflammatory properties, making it a candidate for further investigation in drug development. Additionally, its oxazolidinone core is structurally similar to known antibiotics, such as linezolid, which has sparked interest in its potential as a broad-spectrum therapeutic agent.

From a material science perspective, 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one could serve as a building block for polymers or coordination complexes. Its ability to form stable metal-organic frameworks (MOFs) is particularly noteworthy, as these materials have applications in gas storage, catalysis, and sensors. This versatility positions the compound as a valuable asset in both academic and industrial research.

As the scientific community continues to explore the applications of CAS No. 2229556-29-8, questions frequently arise about its synthetic routes, physicochemical properties, and safety profile. Addressing these queries is essential for researchers and manufacturers aiming to leverage its potential. For instance, its solubility and stability under various conditions are critical parameters for formulation scientists.

In conclusion, 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1,3-oxazolidin-2-one represents a promising compound with multifaceted applications. Its integration into drug discovery pipelines and advanced materials underscores its relevance in contemporary chemistry. Future studies will likely uncover even more innovative uses for this intriguing molecule.